Cas no 1509366-77-1 (1-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine)

• Product Name: 1-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine
• CAS No: 1509366-77-1
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• CID: 6361580
• PubChem ID: 83690399
• Update Time: 2025-11-06

1-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine
• EN300-1748300
• 1509366-77-1
• 1-[1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropyl]ethan-1-amine

• Inchi： 1S/C13H17NO2/c1-9(14)13(5-6-13)10-3-2-4-11-12(10)16-8-7-15-11/h2-4,9H,5-8,14H2,1H3
• InChI Key： YVGYKVOPLRHCSZ-UHFFFAOYSA-N
• SMILES： O1CCOC2C=CC=C(C1=2)C1(C(C)N)CC1

Computed Properties

• Exact Mass: 219.125928785g/mol
• Monoisotopic Mass: 219.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine

Comprehensive Overview of 1-(2,3-Dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine (CAS No. 1509366-77-1)

The compound 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine (CAS No. 1509366-77-1) is a structurally unique molecule that has garnered significant interest in pharmaceutical and biochemical research. Its distinctive cyclopropyl and benzodioxin moieties contribute to its potential applications in drug discovery and development. Researchers are particularly intrigued by its ability to interact with specific biological targets, making it a promising candidate for further study.

In recent years, the demand for novel compounds like 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine has surged due to advancements in precision medicine and targeted therapy. This compound's structural features align with current trends in small-molecule drug design, where rigid frameworks such as the cyclopropane ring are leveraged to enhance binding affinity and metabolic stability. Its benzodioxin component also offers potential for modulating neurotransmitter systems, a hot topic in neuroscience research.

The synthesis and characterization of CAS No. 1509366-77-1 have been explored in several peer-reviewed studies, highlighting its synthetic versatility. Chemists are particularly interested in optimizing its production to improve yield and purity, which are critical for scaling up preclinical trials. Questions like "How to synthesize 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine efficiently?" or "What are the biological activities of this compound?" are frequently searched in academic and industrial circles, reflecting its relevance.

From a pharmacological perspective, 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine exhibits intriguing properties that may influence receptor binding and signal transduction. Its amine functional group allows for potential interactions with G-protein-coupled receptors (GPCRs), a key focus area in drug development. This aligns with the growing interest in GPCR-targeted therapies, which dominate nearly 40% of FDA-approved drugs.

Another area of exploration is the compound's potential role in central nervous system (CNS) disorders. Given the structural resemblance to other psychoactive compounds, researchers are investigating its effects on dopaminergic and serotonergic systems. Such studies are highly relevant to conditions like depression, anxiety, and neurodegenerative diseases, which remain top priorities in global healthcare.

In addition to its biomedical applications, CAS No. 1509366-77-1 is also a subject of interest in computational chemistry. Advanced molecular docking and QSAR (Quantitative Structure-Activity Relationship) studies are being conducted to predict its interactions with various biological targets. These computational approaches are increasingly popular due to their cost-effectiveness and ability to accelerate hit-to-lead optimization.

The compound's patent landscape is another focal point. Companies and academic institutions are actively filing patents related to its derivatives, underscoring its commercial potential. Searches for "1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine patents" or "therapeutic uses of CAS 1509366-77-1" have risen, indicating robust intellectual property activity.

Environmental and toxicological profiles of 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine are also under scrutiny. Regulatory agencies emphasize the need for thorough ADME (Absorption, Distribution, Metabolism, Excretion) studies to ensure safety. This aligns with the broader shift toward green chemistry and sustainable drug development, which prioritize eco-friendly synthesis routes.

In summary, 1-(2,3-dihydro-1,4-benzodioxin-5-yl)cyclopropylethan-1-amine (CAS No. 1509366-77-1) represents a multifaceted compound with broad implications for pharmaceutical research, neuroscience, and computational drug design. Its unique structure and biological potential make it a compelling subject for ongoing and future studies, addressing both scientific curiosity and unmet medical needs.